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Compound of Interest

Compound Name: Scandine

Cat. No.: B12325887 Get Quote

Essential Safety and Handling Guide for
Scandine
Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document provides guidance based on currently available information.

Scandine is a substance for research and development purposes only, and its toxicological

properties have not been fully investigated.[1][2] It is crucial to handle this chemical with the

utmost caution, treating it as potentially hazardous. Always consult your institution's safety

protocols and a qualified safety professional before handling.

Immediate Safety and Logistics
Due to the limited safety data available for Scandine, a conservative approach to handling is

essential. The following personal protective equipment (PPE) and handling procedures are

recommended to minimize potential exposure.

1.1. Personal Protective Equipment (PPE)

Standard laboratory PPE should be worn at all times when handling Scandine. This includes,

but is not limited to:

Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to protect

against splashes.
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Skin Protection:

A flame-retardant laboratory coat is required.

Chemically resistant gloves (e.g., nitrile) should be worn. Inspect gloves for any tears or

punctures before use.

Full-length pants and closed-toe shoes are essential.

Respiratory Protection: Work should be conducted in a well-ventilated laboratory, preferably

within a certified chemical fume hood, to avoid inhalation of any dust or vapors.[2]

1.2. Engineering Controls

Chemical Fume Hood: All weighing, handling, and transferring of Scandine should be

performed in a chemical fume hood.

Safety Shower and Eyewash Station: Ensure that a safety shower and eyewash station are

readily accessible and in good working order.

1.3. First Aid Measures

In the event of exposure, follow these first aid guidelines and seek immediate medical

attention:

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the

person is not breathing, begin artificial respiration.[1]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly

with soap and plenty of water.[1]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[1]
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Operational Plan for Handling Scandine
A systematic approach is critical for safely handling Scandine. The following workflow outlines

the key steps from preparation to disposal.

Preparation Handling Cleanup & Disposal

Review Safety Data Sheet (SDS) Assemble Required PPE Prepare and Inspect Fume Hood Weigh Scandine in Fume HoodBegin Work Perform Experimental Procedure Decontaminate Work AreaComplete Experiment Segregate Waste Dispose of Waste per Institutional Guidelines

Click to download full resolution via product page

Caption: Workflow for the safe handling of Scandine.

Disposal Plan
As there is no specific disposal information available for Scandine, it must be treated as

hazardous chemical waste.

Waste Segregation:

Collect all solid waste contaminated with Scandine (e.g., weighing paper, contaminated

gloves, paper towels) in a designated, sealed, and clearly labeled hazardous waste

container.

Collect all liquid waste containing Scandine in a separate, sealed, and clearly labeled

hazardous waste container.

Disposal: All chemical waste must be disposed of in accordance with local, state, and federal

regulations.[3] Contact your institution's environmental health and safety (EHS) department

for specific guidance on hazardous waste disposal.

Quantitative Data
There is a significant lack of quantitative toxicological and environmental hazard data for

Scandine.[1] The available physical and chemical properties are summarized below.
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Property Value Reference

Molecular Formula C21H22N2O3 [1][4]

Molecular Weight 350.42 g/mol [1][4]

Appearance Powder [2]

Melting Point 188-192°C [2]

Boiling Point 521.4 ± 50.0 °C at 760 mmHg [2][5]

Solubility
Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, Acetone
[2]

Storage 2-8°C [2]

Acute Toxicity (Oral) No data available [1]

Skin Corrosion/Irritation No data available [1]

Serious Eye Damage/Irritation No data available [1]

Toxicity to Fish No data available [1]

Experimental Protocols
Due to the limited information available, no specific, validated experimental protocols for

handling Scandine can be provided. Researchers should develop their own standard operating

procedures (SOPs) in consultation with their institution's safety office. These SOPs should

incorporate the safety measures outlined in this document. General prudent practices for

handling hazardous chemicals in the laboratory should be followed.[3][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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